Cas no 13838-47-6 (5-Methoxy-1H-indol-7-amine)

• Product Name: 5-Methoxy-1H-indol-7-amine
• CAS No: 13838-47-6
• Molecular Formula: C₉H₁₀N₂O
• Molecular Weight: 162.1885
• MDL: MFCD09263239
• CID: 119975
• PubChem ID: 24729353

5-Methoxy-1H-indol-7-amine Properties

Names and Identifiers

• 5-Methoxy-1H-indol-7-amine
• 1H-Indol-7-amine,5-methoxy-
• 7-Amino-5-methoxyindole
• 5-methoxy-indol-7-ylamine
• 7-Amino-5-methoxy-indol
• AG-D-77672
• AK-58871
• CTK4C1237
• Indole,7-amino-5-methoxy- (7CI,8CI)
• 1H-Indol-7-amine, 5-methoxy-
• FCH867895
• AX8110239
• SCHEMBL24762249
• 3-(AMINOMETHYL)-N-ETHYLBENZENESULFONAMIDE
• FT-0725273
• AMY9962
• DTXSID10646716
• AKOS006330685
• I11384
• DS-16263
• A908165
• 13838-47-6
• DB-063253
• 7-AMINO-5-METHOXYINDOLE
• 5-Methoxy-1H-indol-7-aMine

• MDL： MFCD09263239
• InChIKey： XHPLRMVEESXSPO-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O/c1-12-7-4-6-2-3-11-9(6)8(10)5-7/h2-5,11H,10H2,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C(=C2C(C([H])=C([H])N2[H])=C1[H])N([H])[H]

Computed Properties

• Exact Mass: 162.0794
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.079312947g/mol
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 51

Experimental Properties

• PSA: 51.04
• Boiling Point: 394.2°C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 192.2±22.3 °C
• Density: 1.3±0.1 g/cm3